New geochemical data, including Sr–Nd–Pb isotopes for whole-rock and groundmass samples, are reported for edifice-forming eruptives at Tongariro volcano, New Zealand, which span its ~ 350 ka to late Holocene history. Tongariro eruptives are medium-K basaltic-andesites to dacites (53.0–66.2 wt% SiO2) that evolved via assimilation-fractional crystallisation (AFC) processes partly or mostly in the uppermost 15 km of the crust. When ordered chronologically using a high-resolution 40Ar/39Ar-dated eruptive stratigraphy, the compositional data show systematic 10–130 kyr cycles. Mafic replenishment events inferred from MgO values occurred at ~ 230, ~ 151, ~ 88 and ~ 56 ka and in the late Holocene, with high-MgO flank vents erupting at ~ 160, ~ 117, ~ 35 and ~ 17.5 ka. Cycles in Sm/Nd, 87Sr/86Sr, 143Nd/144Nd and Pb isotopic ratios, which are decoupled from MgO, K2O and Rb/Sr cycles, indicate periods of prolonged crustal residence of magmas from ~ 230 to ~ 100 ka and ~ 95 to ~ 30 ka. AFC modelling shows that intermediate and silicic melt compositions, with r-values between 0.1 and 1, are needed to reproduce Tongariro compositional arrays. AFC models also indicate that ~ 20% of the average Tongariro magma comprises assimilated (meta)sedimentary basement material. Locally, Tongariro and adjacent Ruapehu volcanoes attain their most crust-like 87Sr/86Sr and 143Nd/144Nd compositions at ~ 100 and ~ 30 ka, paralleling with zircon model-age crystallisation modes at the rhyolitic Taupō volcano ~ 50 km to the NNE. These coincidences suggest that the timing and tempo of magma assembly processes at all three volcanoes were contemporaneous and may have been tectonically influenced since at least 200 ka.

The Mad Gap Yards ultramafic lamprophyre (UML) dykes in the East Kimberley region of northern Western Australia form part of a widespread Neoproterozoic (~ 842–800 Ma) alkaline mafic–ultramafic magmatic province in the north, east and central regions of the Kimberley Craton of Western Australia. The NE-trending Mad Gap Yards dykes lie at the southeastern margin of the Kimberley Basin adjacent to the Greenvale Fault and intrude the Paleoproterozoic Elgee Siltstone. The dykes are classified as alnöite, and contain abundant macrocrystic olivine in a groundmass of phlogopite, perovskite, spinels, diopside, apatite, andradite–hydroandradite, serpentine, calcite, pseudomorphs after melilite and rare gittinsite. Mantle-derived olivine macrocrysts have compositions in the range Mg#91–92, similar to moderately refractory peridotite from other parts of the Kimberley Craton, whereas magmatic olivine phenocrysts have Mg#88–90. Olivine and chromian spinel were the earliest phenocrysts; they record equilibration temperatures of ~ 1030–920℃ under moderately reducing conditions with fO2 values below the fayalite-magnetite-quartz (FMQ) oxygen buffer (Δ FMQ = mostly − 0.8 to − 1.7 log units). Magnetite rims and groundmass grains crystallised at ~ 850–740℃ under more oxidising conditions with Δ FMQ ~ + 0.6 to − 0.75 log units. Perovskite is well preserved in parts of the dykes and indicates crystallisation inside this fO2 range. The perovskite yielded a SHRIMP 206Pb/238U age of 842 ± 8 Ma. The Mad Gap Yards dykes carry rare partially altered spinel-peridotite xenoliths containing olivine (Mg#86.3–90), Cr-diopside, enstatite and Al-Cr spinel, and well as mantle xenocrysts of Cr-Al spinel and Cr-diopside. Bulk rock trace-element geochemistry, Cr-diopside thermobarometry and Sr–Nd-isotopic compositions of perovskite suggest that the UML magma was derived from partial melting of a garnet-bearing asthenospheric mantle source at ~ 200 km depth. Nd depleted-mantle model ages (TDM) for perovskite range from 1106–865 Ma and broadly correlate with regional mantle metasomatism during the Yampi Orogeny (~ 1000–800 Ma). Rare evidence of mantle metasomatism by LILE and HFSE-enriched melts has been found in the form of priderite and loveringite replacing Mg-rich ilmenite in an olivine macrocryst. The timing of emplacement of the Mad Gap Yards UML dykes at ~ 842 Ma correlates with the early stages of the breakup of Rodinia.

The Azores region straddles the Mid-Atlantic Ridge and comprises volcanic islands and seamounts interspersed with non-magmatic oceanic basins arranged along subparallel slow-spreading systems. The cross-check of CO2-rich fluid inclusions barometry from lavas and tephras erupted during the last 20 ka with the sources of seismicity of the last 22 years traced the deepest magma accumulation zone at a regional scale. These zones are considered to represent the boundary between the dense rocks of magma systems and the lithospheric mantle. This boundary is at a depth range of ~ 17 to 20 km beneath the islands close to the Mid-Atlantic Ridge, which are younger than 500 ka, and up to ~ 29.4 km beneath the eastern island of S. Miguel, younger than 800 ka and the nearby Dom João de Castro Seamount and the Hirondelle Basin. The same method has been applied to the ~ 2 Ma-old volcanic products of Flores, the ~ 1.9 Ma old S. Jorge and the 5 Ma-old lavas of Santa Maria. Results revealed a depth of ~ 30.5 km beneath the Flores and ~ 26 km beneath the ~ 1.9 Ma-old S. Jorge. These two islands are west and east of the Mid-Atlantic Ridge, within 200 km. Finally, the crust-mantle transition has been found below Santa Maria, the easternmost island, ~ 500 km away from the Mid-Atlantic Ridge at a depth of ~ 33 km. Overall, repeated mafic magma injections at the base of each magma system generated vertically stacked layered ultramafic mush bodies, which thickened the crust overtime.

Titanium and zirconium analyses of quartz and rutile from blueschist samples from the eclogite–blueschist unit (EBU) in northern Sifnos, Greece, have been evaluated to determine the extent to which the intersection of the Ti-in-quartz (TitaniQ) and zirconium-in-rutile (ZiR) thermometers reflect peak metamorphic P–T conditions. Ti concentrations range from 100 to 530 ppb and Zr concentrations range from 14 to 44 ppm; there is no significant zoning observed in any grains and no significant differences in concentrations in samples south and north of the Vroulidia shear zone (VSZ). Lines of equal Keq from the TitaniQ and ZiR thermometers intersect at around 450–500 °C and 2.2–2.4 GPa, which is similar to the peak metamorphic conditions of 530 °C, 1.9 GPa for samples north of the VSZ. However, the intersection is inconsistent with the peak metamorphic conditions of 525 °C, 1.1–1.4 GPa for samples south of the VSZ even when TitaniQ temperatures are corrected for reduced activity of TiO2. Rather, TitaniQ temperatures are consistent with Ti values being incorporated into quartz during prograde metamorphism along a subduction geotherm of 10–12 deg/km at around 300 °C. ZiR temperatures are consistent with rutile nucleation and growth at around 450–500 °C along a similar metamorphic geotherm after the rutile-in reaction was overstepped by around 1 kJ/mol-O. The TitaniQ and ZiR thermometers do not, therefore, reflect peak metamorphic P–T conditions in these rocks but rather record recrystallization or growth processes during prograde subduction.

The petrochronological records of eclogites in the Scandinavian Caledonides are investigated using EPMA and LA-ICPMS of zircon and apatite for U–Pb geochronology, combined with major and trace element characteristics. Metamorphic zircon from two eclogites from the Lofoten-Vesterålen Complex (Lofoten Archipelago region) collectively yielded a Concordia age 427.8 ± 5.7 Ma and an upper intercept U–Pb age 425 ± 30 Ma. Apatites from the same eclogites provided U–Pb lower intercepts at 322 ± 28 Ma and 354 ± 33 Ma, with the latter also yielding a younger age of 227 ± 24 Ma. Two eclogites from the Lower Seve Nappe (Northern Jämtland) demonstrate different zircon and apatite age records. Metamorphic zircon provided Concordia ages of 467.2 ± 5.9 Ma and 444.5 ± 5.5 Ma, which resolve the age of prograde metamorphism and zircon growth during retrogression, respectively. The lower intercept U–Pb ages of apatites from the same eclogites are 436 ± 18 and 415 ± 25 Ma, respectively. In combination with their geochemical characteristics, they suggest two separate stages of exhumation of eclogite bodies in the Lower Seve Nappe. Zircons from an eclogite from the Blåhø Nappe (Nordøyane Archipelago) yielded a continuum of concordant U–Pb dates from ca. 435 to 395 Ma, which suggests several cycles of HT metamorphism within short intervals. Distinctive trace element characteristics of apatites from the Blåhø Nappe eclogite suggest formation coeval with zircon and garnet during HT metamorphism, but Pb diffusion behaved as an open system until cooling during exhumation of the nappe at 390 ± 12 Ma (lower intercept U–Pb age of apatite). To summarize, this study presents the high potential of coupled zircon and apatite petrochronology of eclogites in resolving their metamorphic evolution, particularly with respect to using trace element characteristics of apatites to constrain the records of their growth, alterations and the meaning of their U–Pb age record.

The Hokuroku region of north-eastern Japan is endowed with important volcanic-hosted massive sulphide Zn–Pb–Cu deposits, which are considered the archetype of Kuroko (black ore) deposits worldwide. The bimodal, felsic-dominated volcanic succession that hosts the ore was deposited in a continental rift formed during continental extension in the final stages of the Miocene back-arc opening that led to the formation of the Japan Sea. In this study, we define some of the fundamental intensive parameters of this volcanism (temperature, pressure of crystallisation, fluid saturation, fO2) based on rock textures, and analyses of whole-rock samples, minerals and melt inclusions. Based on the melt inclusion analyses, we assess the behaviour of metals during magma evolution and degassing, and evaluate the possible implications for ore deposition. Plagioclase-melt geothermometry in felsic tuff and lava samples collected from both the units underlying and overlying the Kuroko indicates temperatures of 880–940 °C, and Fe–Ti oxide equilibrium indicates oxygen fugacity of ca. FMQ + 1.5. Melt inclusions have high-SiO2 rhyolite compositions (> 75 wt%, on an anhydrous basis), and the plot of normative mineral compositions in the granitic triplot indicates low pressure of magma stalling and crystallisation (< 1 kbar) at cotectic compositions. Melt inclusion metal contents plotted vs incompatible element Y suggest contrasting behaviour of different metals during fractionation and degassing. Zinc was mostly retained in the melt during crystallisation, whereas other metals, such as Pb, Cu, Sn and Mo, were released to an exsolving fluid phase. The latter may have thus been transferred to the hydrothermal system from a degassing magma. Shallow storage of relatively hot magma would have induced vigorous hydrothermal circulation on the seafloor, a precondition for ore deposition.

The Pleistocene (2.2–1.5 Ma) Koloula Igneous Complex (KIC) on Guadalcanal in the Solomon island arc consists of a low-K calc-alkaline sequence of ultramafic to felsic plutonic rocks. We present whole-rock major and trace element and Sr–Nd-Pb isotope data, as well as mineral compositions that record the magmatic evolution of the complex. The intrusive sequence is grouped into two cycles, Cycle 1 and 2, comprising gabbroic or dioritic to granodioritic rocks. The major and trace element data of each cycle forms a single calc-alkaline fractional crystallisation trend. The distinct radiogenic isotope and incompatible element compositions of the Cycle 1 and 2 intrusions imply slightly different mantle sources. The KIC formed by shallow (0.1 GPa) fractional crystallisation of mantle-derived Al-rich basaltic parental magmas (6–8 wt.% MgO) that were formed by deeper-level (0.7 GPa) fractionation of olivine and pyroxene from Mg-rich (~ 11 wt.% MgO) primary magmas in the Solomon intra-oceanic island arc. Olivine, clinopyroxene, plagioclase, amphibole, biotite, apatite, and Fe–Ti oxides fractionated from the KIC’s high-Al basaltic parental magmas to form calc-alkaline magmas. Liquid line of descent trends calculated using mass balance calculations closely match major element trends observed in the KIC data. The KIC crystallised at shallow, upper crustal depths of ~ 2.0–3.0 km in ~ 20 km-thick island arc crust. This complex is typical of other Cenozoic calc-alkaline ultramafic to felsic plutons in Pacific intra-oceanic island arcs in terms of field relationships, petrology, mineral chemistry and whole-rock geochemistry. Hornblende fractionation played a significant role in the formation of the calc-alkaline felsic plutonic rocks in these Cenozoic arc plutons, causing an enrichment of SiO2 and light rare earth elements. These plutons represent the fossil magma systems of arc volcanoes; thus, the upper arc crust is probably generated by migration of magmatic centres.

The timing and origins of the Early Cenozoic magmatic flare-up in southern Tibet remain controversial, mainly because of the lack of available data for the rare, small-volume, ocean island basalt (OIB)-like mafic rocks that can shed insights into this geological event. We have confirmed that Early Cenozoic OIB-like basalts in the Zhongba area, southern Tibet, were closely related to this magmatic flare-up, which occurred in response to deep mantle geodynamics. In this study, we present detailed geochronological and geochemical data for the Zhongba basalts. These Eocene (ca. 52 Ma) OIB-like basalts have negative K, Zr, Hf, and Ti anomalies, low Fe/Mn and high Fe/Zn ratios, and uniform and enriched Sr–Nd–Hf and HIMU-like Pb isotopic compositions (87Sr/86Sr(i) = 0.7052–0.7053; εNd(t) = − 1.7 to − 1.3; εHf(t) = − 1.1 to − 0.3; 206Pb/204Pb = 19.83–19.87), indicative of derivation from carbonated peridotite. Based on the regional tectonic evolution, we propose that the carbonated peridotite source of the Zhongba basalts was generated by the reaction between depleted mid-ocean ridge basalt-like mantle peridotite and melts from subducted Neo-Tethys carbonate-bearing oceanic crust. This carbonated peridotite was possibly preserved at the thermal boundary between the lithosphere and asthenosphere and underwent partial melting to produce the Zhongba basalts in response to slab break-off of the Neo-Tethys oceanic lithosphere at ca. 52 Ma. The slab break-off triggered the magmatic flare-up and other geological processes (e.g., a decrease in the velocity of the Indian Plate) in southern Tibet during the Eocene.

The concentrations of halogens in serpentinised olivine-rich lithologies in the lower oceanic crust (e.g. troctolites and wehrlites) and altered-gabbros, recovered from IODP Hole U1309D on the Atlantis Massif of the Mid-Atlantic Ridge, are contrasted. The aims were to evaluate if serpentinisation of lower crustal lithologies could significantly contribute to the volatile budget of oceanic lithosphere and test if serpentinites formed from seawater preserve seawater-like halogen signatures. The olivine-rich lithologies are variably serpentinised by lizardite with minor chrysotile. The maximum concentrations of halogens in the most strongly serpentinised samples are 70 µg/g F, 2,100 µg/g Cl, 9,800 ng/g Br and 8 ng/g I. In comparison, the maxima in interlayered gabbros are 200 µg/g F, 130 µg/g Cl, 400 ng/g Br and 9 ng/g I. The Br/Cl ratios of the altered gabbros are strongly influenced by the presence of amphibole, which preferentially incorporates the smaller halides. The serpentinised lithologies have low F/Cl ratios, due to their strong enrichment in seawater-derived Cl, and they have Br/Cl and I/Cl ratios intermediate of unaltered oceanic crust and seawater-derived fluids. Br/Cl and I/Cl ratios similar to seawater are best preserved in the most Cl-rich samples consistent with these ratios fingerprinting the fluid responsible for serpentinisation. Serpentinites formed from seawater in the lower ocean crust and lithosphere are likely to have low I/Cl ratios. Serpentinsed lithologies in the lower crust (and mantle lithosphere) could, therefore, significantly contribute to halogen subduction helping to explain the range of I/Cl ratios in arc lavas and a proposed decrease of mantle I/Cl over time.

The Karoo large igneous province has been divided into rift zone and basin-related groups, with picrites from the Luenha river, Mozambique, representing an end-member of the latter. New O isotope, major and trace element data for olivine have been combined with MELTS crystallisation modelling to deconvolve compositional diversity associated with magma differentiation from source-derived heterogeneity. Three olivines populations have been discerned as follows: (1) the ‘main trend’, which records crystallisation from a variety of magma compositions; (2) the ‘low Cu trend’, which is inferred to represent xenocrysts or antecrysts; and (3) the ‘high CaO’ olivines, which record polybaric crystallisation of a primitive, little fractionated magma. The trace element variability in olivine phenocrysts relates partially to sampling of different parts of the same overall magma transport and storage systems, and partly to heterogeneity of parental magmas and their mantle sources. When the measured δ18Oolivine values have been converted into δ18Omelt values, the mean δ18Omelt values for the ‘main trend’ and ‘low Cu’ groups are indistinguishable from each other (5.7 ± 0.1‰, 2σ); however, the mean δ18Omelt value of 6.1 ± 0.1‰ for the ‘high CaO’ group is distinctly enriched. These data record source heterogeneity and suggest contributions from two mantle sources, one with elevated δ18O, and another with more ‘typical’ mantle δ18O. Combining these data with previously reported trace element and Nd and Sr isotope data support derivation from a mantle source similar to non-chondritic bulk silicate earth, but with minor contributions (1–2% for the enriched magmas) from a recycled sedimentary component. This points to the importance of a primitive mantle source for the basin-related successions in Karoo.